Cas no 2098157-65-2 ((E)-4-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)-4-oxobut-2-enoic acid)

• Product Name: (E)-4-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)-4-oxobut-2-enoic acid
• CAS No: 2098157-65-2
• MF: C₁₂H₁₉NO₄
• MW: 241.28356385231
• CID: 5729357
• PubChem ID: 121202754
• Update Time: 2025-05-19

(E)-4-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)-4-oxobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS026710937
• 2098157-65-2
• (E)-4-[4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl]-4-oxobut-2-enoic acid
• F1907-6568
• 4-(4-(Methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)-4-oxobut-2-enoic acid
• (E)-4-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)-4-oxobut-2-enoic acid
• 2-Butenoic acid, 4-[4-(methoxymethyl)-3,3-dimethyl-1-pyrrolidinyl]-4-oxo-

• Inchi： 1S/C12H19NO4/c1-12(2)8-13(6-9(12)7-17-3)10(14)4-5-11(15)16/h4-5,9H,6-8H2,1-3H3,(H,15,16)/b5-4+
• InChI Key： RDTUCDUMURVJNI-SNAWJCMRSA-N
• SMILES： O(C)CC1CN(C(/C=C/C(=O)O)=O)CC1(C)C

Computed Properties

• Exact Mass: 241.13140809g/mol
• Monoisotopic Mass: 241.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.124±0.06 g/cm3(Predicted)
• Boiling Point: 403.8±28.0 °C(Predicted)
• pka: 3.72±0.10(Predicted)

Additional information on (E)-4-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)-4-oxobut-2-enoic acid

Comprehensive Overview of (E)-4-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)-4-oxobut-2-enoic acid (CAS No. 2098157-65-2)

The compound (E)-4-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)-4-oxobut-2-enoic acid (CAS No. 2098157-65-2) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidine core and an α,β-unsaturated carboxylic acid moiety, makes it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its potential applications in targeting specific enzymatic pathways and modulating biological activity.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and personalized therapies. (E)-4-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)-4-oxobut-2-enoic acid aligns with this trend, as its structural features suggest possible interactions with proteins and receptors involved in inflammation and metabolic disorders. This has led to a growing number of inquiries about its synthesis, stability, and bioavailability in scientific forums and search engines.

The methoxymethyl and dimethylpyrrolidine groups in this compound contribute to its lipophilicity, which is a critical factor in drug design for improving membrane permeability. Additionally, the α,β-unsaturated carbonyl system is known for its reactivity in Michael addition reactions, a property often exploited in medicinal chemistry to develop covalent inhibitors. These characteristics make CAS No. 2098157-65-2 a subject of interest for researchers exploring structure-activity relationships (SAR) and fragment-based drug design.

From an industrial perspective, the scalable synthesis of (E)-4-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)-4-oxobut-2-enoic acid is a topic of discussion among chemists. Optimizing its production while maintaining high purity and yield is essential for its adoption in large-scale applications. Recent publications have highlighted innovative catalytic methods and green chemistry approaches to synthesize similar compounds, reflecting the broader shift toward sustainable pharmaceutical manufacturing.

Another area of interest is the compound's potential role in proteomics and chemical biology. Its ability to form stable adducts with thiol-containing biomolecules, such as cysteine residues in proteins, positions it as a candidate for developing activity-based probes (ABPs). These probes are invaluable tools for studying enzyme function and identifying new drug targets, a hot topic in contemporary biomedical research.

In summary, (E)-4-(4-(methoxymethyl)-3,3-dimethylpyrrolidin-1-yl)-4-oxobut-2-enoic acid (CAS No. 2098157-65-2) represents a promising avenue for scientific exploration. Its multifaceted applications—from drug discovery to chemical biology—underscore its relevance in modern research. As the scientific community continues to uncover its potential, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing therapeutic innovation.